Cas no 460725-20-6 (propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate)

• Product Name: propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate
• CAS No: 460725-20-6
• MF: C₁₃H₁₈N₄O₄S
• MW: 326.371421337128
• CID: 5857056
• Update Time: 2025-05-23

propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate
• 1-Methylethyl 2-[(2,3,6,7-tetrahydro-1,3,7-trimethyl-2,6-dioxo-1H-purin-8-yl)thio]acetate

• Inchi： 1S/C13H18N4O4S/c1-7(2)21-8(18)6-22-12-14-10-9(15(12)3)11(19)17(5)13(20)16(10)4/h7H,6H2,1-5H3
• InChI Key： LNROCLOSADUUDI-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)CSC1=NC2=C(N1C)C(=O)N(C)C(=O)N2C

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.4±55.0 °C(Predicted)
• pka: -1.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate

Propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,6-tetrahydro-1H-purin-8-yl)sulfanylacetate: A Comprehensive Overview

The compound with CAS No. 460725-20-6, known as propan-2-yl 2-(1,3,7-trimethyl-2,6-dioxo-2,6-tetrahydro-1H-purin-8-yl)sulfanylacetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a purine ring system and a sulfanylacetate group. The purine moiety is a heterocyclic aromatic compound that plays a crucial role in various biological processes, including DNA synthesis and energy transfer in cells. The sulfanylacetate group adds to the molecule's reactivity and functionality, making it a valuable component in the development of novel therapeutic agents.

Recent studies have highlighted the potential of propan-2-yl 2-(1,3,7-trimethyl...) in drug design due to its ability to interact with specific biological targets. Researchers have explored its role in modulating enzyme activity and its potential as a precursor for bioactive compounds. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This finding underscores the importance of understanding the molecular mechanisms underlying its biological activity.

The synthesis of propan-2-yl 2-(1,3,7-trimethyl...) involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of its production. These methods not only reduce reaction times but also minimize the environmental impact associated with traditional synthetic approaches.

In terms of applications, this compound has found utility in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, its ability to act as a sulfur donor makes it valuable in the preparation of thiol-containing drugs. Additionally, its unique chemical properties make it a candidate for use in agrochemicals and specialty chemicals.

From an environmental perspective, researchers have investigated the biodegradation pathways of propan-2-yl 2-(1,3,7-trimethyl...) to assess its impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions. This finding is reassuring for industries that utilize this compound on a large scale.

Looking ahead, the development of novel analogs and derivatives of this compound holds immense promise for advancing drug discovery efforts. By leveraging computational chemistry tools and machine learning algorithms, scientists can predict optimal structural modifications that enhance bioavailability and efficacy. Furthermore, collaborations between academia and industry are expected to accelerate the translation of research findings into practical applications.

In conclusion, propan-2-yl 2-(1,3,7-trimethyl...) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and beyond. As ongoing research continues to uncover new insights into its properties and potential uses